Cas no 125992-09-8 (3H-Pyrrolo[3,2,1-ij]quinazolin-3-one,5,6-dihydro-6-methyl-1-phenyl-)

• Product Name: 3H-Pyrrolo[3,2,1-ij]quinazolin-3-one,5,6-dihydro-6-methyl-1-phenyl-
• CAS No: 125992-09-8
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 164527
• PubChem ID: 130827
• Update Time: 2025-04-19

3H-Pyrrolo[3,2,1-ij]quinazolin-3-one,5,6-dihydro-6-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[3,2,1-ij]quinazolin-3-one,5,6-dihydro-6-methyl-1-phenyl-
• 3H-Pyrrolo(3,2,1-ij)quinazolin-3-one, 5,6-dihydro-6-methyl-1-phenyl-
• 5,6-Dihydro-6-methyl-1-phenyl-3H-pyrrolo(3,2,1-ij)quinazolin-3-one
• Q27270046
• AKOS040745524
• 89M45UCQ4C
• UNII-89M45UCQ4C
• Ahr-11797
• 6-methyl-1-phenyl-5,6-dihydro-3H-pyrrolo[3,2,1-ij]quinazolin-3-one
• DTXSID20925342
• 3-methyl-9-phenyl-1,10-diazatricyclo[6.3.1.04,12]dodeca-4,6,8(12),9-tetraen-11-one
• 125992-09-8
• Ahr 11797

• Inchi： 1S/C17H14N2O/c1-11-10-19-16-13(11)8-5-9-14(16)15(18-17(19)20)12-6-3-2-4-7-12/h2-9,11H,10H2,1H3
• InChI Key： DVLGLHMHWBPJKX-UHFFFAOYSA-N
• SMILES： O=C1N=C(C2C=CC=CC=2)C2C=CC=C3C=2N1CC3C

Computed Properties

• Exact Mass: 262.11072
• Monoisotopic Mass: 262.110613
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7
• XLogP3: 3.2

Experimental Properties

• Density: 1.28
• Boiling Point: 413.9°C at 760 mmHg
• Flash Point: 204.1°C
• Refractive Index: 1.693
• PSA: 32.67